2-Bromo-4-dimethylaminomethylthiazole

• Molecular Formula: C6H9BrN2S
• Molecular Weight: 221.12 g/mol
• IUPAC Name: 1-(2-bromo-1,3-thiazol-4-yl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C6H9BrN2S/c1-9(2)3-5-4-10-6(7)8-5/h4H,3H2,1-2H3
• InChI Key: XEIITFWKXYAROV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CSC(=N1)Br

Description

2-Bromo-4-dimethylaminomethylthiazole is a brominated thiazole derivative featuring a dimethylaminomethyl substituent at position 4 and a bromine atom at position 2. Thiazoles are heterocyclic aromatic compounds with a sulfur and nitrogen atom in the five-membered ring, and bromination at specific positions often enhances their utility in cross-coupling reactions or as intermediates in drug synthesis .

Comparison with Similar Compounds

Structural and Substituent Variations

The table below compares 2-Bromo-4-dimethylaminomethylthiazole with structurally related brominated thiazoles and benzimidazoles from the evidence:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Source
Hypothetical: 2-Bromo-4-dimethylaminomethylthiazole	Br (C2), (CH2)N(CH3)2 (C4)	C6H8BrN3S	~234.11 (calculated)	Potential intermediate for drug synthesis; basicity from dimethylamino group	N/A
4-Bromo-2-(thiomethyl)thiazole	Br (C4), SCH3 (C2)	C4H4BrNS2	210.12	Solid; used in early-stage research
2-Amino-5-bromo-4-methylthiazole	NH2 (C2), Br (C5), CH3 (C4)	C4H5BrN2S	193.06	Pharmaceutical intermediate; brown solid
5-Bromo-2-ethyl-4-methylthiazole	Br (C5), C2H5 (C2), CH3 (C4)	C6H8BrNS	206.10	Structural analog for reactivity studies
5-(4-Bromo-2-nitrophenyl)-1,3,4-thiadiazol-2-amine	Br (aryl), NO2 (aryl), NH2 (C2)	C8H5BrN4O2S	309.13	Insecticidal/fungicidal activity

Key Observations :

• Substituent Position : Bromine at C2 (as in the target compound) vs. C4/C5 in analogs (e.g., ) affects electronic distribution and reactivity. For example, bromine at C2 may facilitate nucleophilic substitution more readily than at C4 due to steric and electronic factors .
• Functional Groups: The dimethylaminomethyl group (target) contrasts with thiomethyl (), amino (), and nitro groups ().

Pharmacological Potential

• Thiazoles vs. Benzimidazoles : While benzimidazoles (–4) are established in antiulcer and antiviral drugs, thiazoles (e.g., ) are less explored but show promise due to sulfur’s electron-withdrawing effects and tunable substituents .
• Biological Activity: Nitro- and amino-substituted thiadiazoles () exhibit insecticidal properties, suggesting that brominated thiazoles with polar groups (e.g., dimethylaminomethyl) could target similar pathways .

Physicochemical Properties

• Crystallography: demonstrates that brominated benzimidazoles form planar structures with weak intermolecular interactions (e.g., C–H⋯N). The dimethylaminomethyl group in the target compound may introduce stronger hydrogen bonding, affecting crystallization .
• Spectroscopic Data: IR and NMR data from and provide benchmarks for characterizing bromine and methyl/amino substituents in related compounds .